(5-Methyl-1,3-oxazol-2-yl)methanamine hydrochloride
Overview
Description
“(5-Methyl-1,3-oxazol-2-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C5H9ClN2O . It has a molecular weight of 148.59 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a 5-membered oxazole ring with a methyl group at the 5th position and a methanamine group at the 2nd position . The hydrochloride indicates that the compound forms a salt with hydrochloric acid .Scientific Research Applications
Neurokinin-1 Receptor Antagonism
One of the applications is in the development of neurokinin-1 (NK1) receptor antagonists, which have potential therapeutic uses in treating emesis and depression. For instance, a compound designed with a similar structure, incorporating a dimethylaminomethyl triazolyl unit for solubility enhancement, showed high affinity and effectiveness in pre-clinical tests relevant to emesis and depression treatments (Harrison et al., 2001).
Antimicrobial Activities
Derivatives of (5-Methyl-1,3-oxazol-2-yl)methanamine have been explored for their antimicrobial properties. A series of quinoline derivatives carrying a 1,2,3-triazole moiety synthesized from a similar oxazole compound demonstrated moderate to very good antibacterial and antifungal activities against pathogenic strains, comparable to first-line drugs (Thomas, Adhikari, & Shetty, 2010).
Anticancer and Antimicrobial Agents
Another application involves the synthesis of novel heterocyclic compounds incorporating oxazole, pyrazoline, and pyridine for their potential anticancer and antimicrobial activities. These compounds were studied for their effectiveness against 60 cancer cell lines at the National Cancer Institute (NCI, USA) and showed promising results, especially compound 6(d) for its high potency (Katariya, Vennapu, & Shah, 2021).
Molecular Docking Studies
The synthesis and molecular docking studies of new 1,3-oxazole clubbed pyridyl-pyrazolines revealed their potential as anticancer and antimicrobial agents. This study highlights the usefulness of oxazole derivatives in developing pharmaceutical drugs to combat microbial resistance (Katariya, Vennapu, & Shah, 2021).
Safety and Hazards
“(5-Methyl-1,3-oxazol-2-yl)methanamine hydrochloride” should be handled with care. It is recommended to keep the compound away from heat, sparks, open flames, and hot surfaces . It should not be inhaled or come into contact with skin and eyes . It is also advised to use personal protective equipment as required .
properties
IUPAC Name |
(5-methyl-1,3-oxazol-2-yl)methanamine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O.ClH/c1-4-3-7-5(2-6)8-4;/h3H,2,6H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDKJWSXAXQGHDZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(O1)CN.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2173992-46-4 | |
Record name | 2-Oxazolemethanamine, 5-methyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2173992-46-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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